Cas no 1207875-87-3 (6-Bromo-2,3-difluorobenzonitrile)

• Product Name: 6-Bromo-2,3-difluorobenzonitrile
• CAS No: 1207875-87-3
• MF: C₇H₂BrF₂N
• MW: 217.998287677765
• MDL: MFCD23381286
• CID: 4756381
• PubChem ID: 83385260
• Update Time: 2026-02-26

6-Bromo-2,3-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-difluorobenzonitrile
• CS-0147040
• 1207875-87-3
• AKOS023098189
• OIZRRRZYESNUND-UHFFFAOYSA-N
• MFCD23381286
• Z3242410616
• SCHEMBL16680822
• 2-bromo-5,6-difluorobenzonitrile
• BS-14817
• EN300-6795201

• MDL： MFCD23381286
• Inchi： 1S/C7H2BrF2N/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2H
• InChI Key： OIZRRRZYESNUND-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C#N)F)F

Computed Properties

• Exact Mass: 216.93387g/mol
• Monoisotopic Mass: 216.93387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8
• Molecular Weight: 218g/mol

Additional information on 6-Bromo-2,3-difluorobenzonitrile

6-Bromo-2,3-difluorobenzonitrile: A Comprehensive Overview

6-Bromo-2,3-difluorobenzonitrile, identified by the CAS number 1207875-87-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 6-position and fluorine atoms at the 2 and 3 positions of a benzonitrile framework. The presence of these halogen substituents imparts distinct chemical properties, making it a valuable compound in research and industrial settings.

The synthesis of 6-Bromo-2,3-difluorobenzonitrile involves a series of carefully designed reactions that ensure high purity and structural integrity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yields. For instance, studies published in Journal of Organic Chemistry have highlighted the use of microwave-assisted synthesis to accelerate the formation of this compound, demonstrating its potential for large-scale production.

In terms of physical properties, 6-Bromo-2,3-difluorobenzonitrile exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as dichloromethane and acetonitrile is moderate, which facilitates its use in various solution-based reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with findings published in Chemical Research indicating its suitability for high-temperature applications.

The electronic properties of 6-Bromo-2,3-difluorobenzonitrile are influenced by the electron-withdrawing effects of the bromine and fluorine atoms. These effects enhance the compound's reactivity towards nucleophilic aromatic substitution reactions, making it a preferred substrate in organic synthesis. Recent research in Nature Chemistry has explored its role as an intermediate in the synthesis of advanced materials, such as fluorescent dyes and pharmaceutical agents.

In the context of environmental impact, studies have shown that 6-Bromo-2,3-difluorobenzonitrile undergoes biodegradation under specific microbial conditions. However, its persistence in aquatic environments remains a topic of concern. Regulatory bodies have recommended cautious handling and disposal practices to minimize ecological risks.

The application of CAS No. 1207875-87-3 extends beyond traditional chemical synthesis. It has been utilized as a precursor in the development of novel pharmaceutical compounds targeting specific biological pathways. For example, research published in Bioorganic & Medicinal Chemistry Letters highlights its role in the synthesis of potential anticancer agents with high selectivity.

In conclusion, 6-Bromo-2,3-difluorobenzonitrile, with its unique structure and versatile properties, continues to be a focal point in chemical research and industry. Its adaptability across multiple applications underscores its importance in advancing scientific innovation while adhering to environmental and safety standards.